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Compound of Interest

Compound Name: Iprodione

Cat. No.: B1672158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of iprodione, a
dicarboximide fungicide, in various organic solvents. The information contained herein is
intended to support research, development, and formulation activities by providing key data
and procedural insights.

Executive Summary

Iprodione is a contact fungicide that inhibits the germination of fungal spores and the growth of
fungal mycelium.[1][2] Its efficacy and application are significantly influenced by its solubility in
different solvent systems. This document compiles quantitative solubility data, details
standardized experimental protocols for solubility determination, and illustrates relevant
biological pathways to provide a comprehensive resource for professionals in the field.

Physical and Chemical Properties of Iprodione
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Property Value Source

3-(3,5-dichlorophenyl)-N-(1-
Chemical Name methylethyl)-2,4-dioxo-1- [3]
imidazolinecarboxamide

CAS Number 36734-19-7 [3]
Molecular Formula C13H13CI2N30s3 [1]
Molecular Weight 330.17 g/mol [3]
Appearance Colorless, odorless crystals [1][3]
Melting Point Approximately 136 °C [11[3]
Water Solubility 13 mg/L at 20°C [3]

Solubility of Iprodione in Organic Solvents

The solubility of iprodione in a range of organic solvents at 20°C is summarized in the table
below. This data is crucial for developing formulations, understanding environmental fate, and
designing analytical methods.
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Solvent Solubility (g/L) at 20°C Source(s)
Dichloromethane 500 [1112]
Dimethylformamide 500 [1][2]
1-Methyl-2-pyrrolidone 500 [1]

Acetone 300 - 342 [11[415]16]
Acetophenone 300 [1][2]
Anisole 300 [1]

Ethyl Acetate 225 - 230 [41151[6]
Benzene 200 [1][2]
Acetonitrile 150 - 170 (1112114115111
Toluene 150 [11[2]141[5][6]
Ethanol 25 [11[2]
Methanol 25 [1]
n-Octanol 10 [5]

Hexane 0.59 [51[6]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a

compound like iprodione in an organic solvent, based on the principles of the shake-flask

method, a widely accepted technique for solubility measurement.

4.1 Principle

A surplus of the solid chemical is agitated in the organic solvent of interest at a constant

temperature until equilibrium is reached. The concentration of the dissolved substance in a

filtered aliquot of the saturated solution is then determined by a suitable analytical method.

4.2 Materials and Apparatus
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» Iprodione (analytical standard)

¢ Organic solvents (HPLC grade or equivalent)

o Constant temperature water bath or incubator with shaker
o Glass flasks with airtight stoppers

e Syringe filters (e.g., 0.45 um PTFE)

¢ Volumetric flasks and pipettes

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)
or Gas Chromatography (GC) system.

4.3 Procedure

e Preparation of the Test System: Add an excess amount of iprodione to a flask containing a
known volume of the organic solvent. The excess solid should be clearly visible.

» Equilibration: Seal the flasks and place them in a constant temperature shaker bath set to
the desired temperature (e.g., 20°C). Agitate the flasks for a sufficient period to reach
equilibrium. A preliminary test should be conducted to determine the time required to reach
equilibrium (e.g., 24, 48, and 72 hours).

o Sample Collection and Preparation: Once equilibrium is reached, allow the undissolved solid
to settle. Carefully withdraw an aliquot of the supernatant using a pipette. Filter the aliquot
immediately using a syringe filter to remove any suspended particles.

e Analysis: Dilute the filtered saturated solution with the same organic solvent to a
concentration within the calibration range of the analytical method. Analyze the diluted
solution using a validated HPLC or GC method to determine the concentration of iprodione.

o Data Reporting: The solubility is reported as the average of at least three replicate
determinations, expressed in g/L.
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Biological Pathways

5.1 Mode of Action: Fungal Signal Transduction Inhibition

Iprodione’s fungicidal activity stems from its ability to disrupt osmotic signal transduction in
fungi. It specifically inhibits the MAP/Histidine-Kinase pathway, which is crucial for the fungus to

adapt to changes in its environment.

Iprodione Mode of Action: Inhibition of Osmotic Signal Transduction
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Caption: Iprodione inhibits the MAP/Histidine-Kinase in the osmotic signal transduction

pathway of fungi.
5.2 Metabolic Degradation Pathway

In soil, iprodione can be degraded by microorganisms through a series of metabolic steps.
Understanding this pathway is important for assessing its environmental persistence and the
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formation of potential metabolites.

Metabolic Degradation Pathway of Iprodione in Soil Bacteria
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Iprodione in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672158#iprodione-solubility-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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